Cas no 62390-94-7 (ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate)

Ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate is a versatile pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include an amino group at the 5-position and a methanesulfonyl substituent at the 3-position, enhancing reactivity for further functionalization. The ethyl ester moiety provides solubility and facilitates derivatization, making it a valuable intermediate for heterocyclic chemistry. This compound exhibits stability under standard conditions and is compatible with a range of coupling and condensation reactions. Its well-defined reactivity profile makes it particularly useful for constructing complex molecules in medicinal chemistry and crop protection applications.
ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate structure
62390-94-7 structure
Product Name:ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate
CAS No:62390-94-7
MF:C7H11N3O4S
MW:233.244940042496
MDL:MFCD30530496
CID:446579
PubChem ID:12332871
Update Time:2025-05-22

ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-amino-5-(methylsulfonyl)-, ethyl ester
    • ethyl 3-amino-5-methylsulfonyl-1H-pyrazole-4-carboxylate
    • ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate
    • F31410
    • AKOS005168427
    • EN300-231948
    • ethyl 5-amino-3-(methylsulfonyl)-1H-pyrazole-4-carboxylate
    • CS-W000650
    • 62390-94-7
    • Ethyl 3-amino-5-(methanesulfonyl)-1H-pyrazole-4-carboxylate
    • AKOS030240518
    • ethyl5-amino-3-(methylsulfonyl)-1H-pyrazole-4-carboxylate
    • Ethyl 3-amino-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate
    • DTXSID00490826
    • STK352985
    • ETHYL 3-AMINO-5-METHANESULFONYL-1H-PYRAZOLE-4-CARBOXYLATE
    • MDL: MFCD30530496
    • Inchi: 1S/C7H11N3O4S/c1-3-14-7(11)4-5(8)9-10-6(4)15(2,12)13/h3H2,1-2H3,(H3,8,9,10)
    • InChI Key: RGRFQWBMZWTTGH-UHFFFAOYSA-N
    • SMILES: S(C)(C1=C(C(=O)OCC)C(N)=NN1)(=O)=O

Computed Properties

  • Exact Mass: 233.04713
  • Monoisotopic Mass: 233.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 115.14

ethyl 5-amino-3-methanesulfonyl-1H-pyrazole-4-carboxylate Pricemore >>

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